Cas no 5897-97-2 (2-[(2,2-Dimethoxyethyl)sulfanyl]pyridine)

• Product Name: 2-[(2,2-Dimethoxyethyl)sulfanyl]pyridine
• CAS No: 5897-97-2
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 949404
• Update Time: 2023-08-02

2-[(2,2-Dimethoxyethyl)sulfanyl]pyridine Chemical and Physical Properties

Names and Identifiers

• acetaldehyde, (2-pyridylthio)-, dimethyl acetal (6ci,7ci,8ci)
• 2-[(2,2-Dimethoxyethyl)sulfanyl]pyridine

• Inchi： 1S/C9H13NO2S/c1-11-9(12-2)7-13-8-5-3-4-6-10-8/h3-6,9H,7H2,1-2H3
• InChI Key： VJFMPTXEGCVEDM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)CC(OC)OC

Computed Properties

• Exact Mass: 199.067
• Monoisotopic Mass: 199.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6

Experimental Properties

• Density: 1.358
• Boiling Point: 223.3°Cat760mmHg
• Flash Point: 88.8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers